Cas no 478258-71-8 (1-(4-Benzylpiperazino)-2-chloro-2,2-difluoro-1-ethanone)

• Product Name: 1-(4-Benzylpiperazino)-2-chloro-2,2-difluoro-1-ethanone
• CAS No: 478258-71-8
• MF: C₁₃H₁₅ClF₂N₂O
• MW: 288.720809221268
• MDL: MFCD01871729
• CID: 5234809
• Update Time: 2026-03-08

1-(4-Benzylpiperazino)-2-chloro-2,2-difluoro-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-BENZYLPIPERAZINO)-2-CHLORO-2,2-DIFLUORO-1-ETHANONE
• 1-(4-benzylpiperazin-1-yl)-2-chloro-2,2-difluoroethan-1-one
• Ethanone, 2-chloro-2,2-difluoro-1-[4-(phenylmethyl)-1-piperazinyl]-
• 1-(4-benzylpiperazin-1-yl)-2-chloro-2,2-difluoroethanone
• 1-(4-Benzylpiperazino)-2-chloro-2,2-difluoro-1-ethanone

• MDL： MFCD01871729
• Inchi： 1S/C13H15ClF2N2O/c14-13(15,16)12(19)18-8-6-17(7-9-18)10-11-4-2-1-3-5-11/h1-5H,6-10H2
• InChI Key： QTLQPZOGGACTDW-UHFFFAOYSA-N
• SMILES： ClC(C(N1CCN(CC2C=CC=CC=2)CC1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 314
• XLogP3: 2.4
• Topological Polar Surface Area: 23.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-(4-Benzylpiperazino)-2-chloro-2,2-difluoro-1-ethanone

Chemical Profile of 1-(4-Benzylpiperazino)-2-chloro-2,2-difluoro-1-ethanone (CAS No. 478258-71-8)

1-(4-Benzylpiperazino)-2-chloro-2,2-difluoro-1-ethanone, identified by its CAS number 478258-71-8, is a specialized organic compound that has garnered attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to the class of piperazine derivatives, which are widely recognized for their role in drug development, particularly in the modulation of neurotransmitter systems. The presence of chloro and fluoro substituents in its molecular framework enhances its potential as a bioactive scaffold, making it a subject of interest for further exploration in therapeutic applications.

The molecular structure of 1-(4-Benzylpiperazino)-2-chloro-2,2-difluoro-1-ethanone consists of a benzyl-substituted piperazine ring connected to a chiral ketone moiety with fluoro atoms at the alpha position. This configuration imparts distinct electronic and steric properties that can influence its interactions with biological targets. The chloro group, in particular, is known to enhance lipophilicity and metabolic stability, which are critical factors in drug design. Such structural features make this compound a promising candidate for further derivatization and optimization.

In recent years, there has been a surge in research focusing on piperazine derivatives due to their versatility in targeting various neurological and psychiatric disorders. The benzylpiperazine moiety, in particular, has been extensively studied for its potential as an antagonist or agonist at serotonin receptors, including 5-HT1A, 5-HT2A, and 5-HT7 receptors. These receptors play a crucial role in modulating mood, cognition, and anxiety-related behaviors. The introduction of fluorine atoms into the molecule can further modulate receptor binding affinity and selectivity, making it an attractive scaffold for developing novel therapeutics.

Current research in the field of medicinal chemistry has highlighted the importance of fluorinated compounds in drug development. Fluorine atoms can influence multiple pharmacokinetic properties of a drug molecule, including bioavailability, metabolic stability, and binding affinity. The compound 1-(4-Benzylpiperazino)-2-chloro-2,2-difluoro-1-ethanone exemplifies this trend by incorporating both chloro and fluoro substituents, which could potentially enhance its pharmacological profile. Studies have shown that such modifications can lead to improved binding interactions with biological targets, thereby increasing the efficacy of the drug.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Piperazine derivatives have been extensively investigated for their ability to modulate neurotransmitter systems involved in conditions such as depression, anxiety, schizophrenia, and cognitive impairment. The structural features of 1-(4-Benzylpiperazino)-2-chloro-2,2-difluoro-1-ethanone suggest that it may interact with these systems in a novel manner. For instance, the presence of the benzyl group could enhance binding affinity to specific serotonin receptors, while the fluoro and chloro substituents could improve metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacological properties of compounds like 1-(4-Benzylpiperazino)-2-chloro-2,2-difluoro-1-ethanone with greater accuracy. Molecular docking studies have shown that this compound can bind effectively to various protein targets associated with neurological disorders. These studies have provided valuable insights into the potential mechanisms of action of this compound and have guided further optimization efforts. For example, computational modeling has helped identify key interactions between the benzylpiperazine ring and serotonin receptors, which could be exploited to enhance therapeutic efficacy.

The synthesis of 1-(4-Benzylpiperazino)-2-chloro-2,2-difluoro-1-ethanone involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms into the molecule typically requires specialized synthetic methodologies due to the reactivity and sensitivity of fluorine-containing intermediates. However, recent advances in synthetic chemistry have made it possible to incorporate fluorine atoms more efficiently and reliably. These advancements have opened up new possibilities for designing fluorinated piperazine derivatives with enhanced pharmacological properties.

In conclusion,1-(4-Benzylpiperazino)-2-chloro-2,2-difluoro-1-ethanone (CAS No. 478258-71-8) represents a promising scaffold for developing novel therapeutic agents targeting neurological disorders. Its unique structural features make it an attractive candidate for further exploration in medicinal chemistry. With ongoing research focusing on fluorinated compounds and piperazine derivatives, this compound holds significant potential for future drug development efforts.